Cas no 66211-21-0 (Propanoic acid, 3-amino-2-(methylthio)-)

• Product Name: Propanoic acid, 3-amino-2-(methylthio)-
• CAS No: 66211-21-0
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 396683
• PubChem ID: 55288860
• Update Time: 2025-04-19

Propanoic acid, 3-amino-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-(methylthio)-
• 3-amino-2-methylsulfanylpropanoic acid
• 3-Amino-2-(methylsulfanyl)propanoic acid
• 66211-21-0
• DTXSID80717543
• AKOS006360445

• Inchi： 1S/C4H9NO2S/c1-8-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
• InChI Key： NRMMHWGVYHVXCN-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)O)CN

Computed Properties

• Exact Mass: 135.03547
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 63.32